![molecular formula C22H29N7O5 B1203924 2-Amino-N-{5-[6-(dimethylamino)-9H-purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl}-3-(4-methoxyphenyl)propanamide](/img/structure/B1203924.png)
2-Amino-N-{5-[6-(dimethylamino)-9H-purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl}-3-(4-methoxyphenyl)propanamide
Overview
Description
2-amino-N-[5-[6-(dimethylamino)-9-purinyl]-4-hydroxy-2-(hydroxymethyl)-3-oxolanyl]-3-(4-methoxyphenyl)propanamide is a member of purines and a 3'-deoxyribonucleoside.
Scientific Research Applications
Immunobiological Activity
- Synthesis and Immunobiological Activity : This compound, as part of a group of 2-amino-3-(purin-9-yl)propanoic acids, has been synthesized and tested for its immunostimulatory and immunomodulatory potency. Some of these compounds, including the one , significantly enhanced the secretion of chemokines RANTES and MIP-1alpha and augmented NO biosynthesis, mainly triggered by IFN-gamma (Doláková et al., 2005).
Synthesis of Acyclic Nucleotide Analogues
- Synthesis of Acyclic Nucleotide Analogues : A study described the synthesis of various analogues, including compounds related to the chemical , which were tested for antiviral and cytostatic activity (Alexander et al., 2000).
Antiviral Activity
- Synthesis and Antiviral Activity of Purines : The compound is part of a study focusing on the synthesis of 9-substituted purines, which demonstrated significant activity against herpes simplex virus types 1 and 2 in cell cultures (Harnden et al., 1987).
Reactivity Studies
- Reactivity of Acetate Esters of Nitrogen Containing Alcohols : This research explored the reactivity of various purine derivatives, including those similar to the compound , with hydroxylamine, providing insights into the chemical behavior of such substances (Determann & Merz, 1969).
Biological Activity and Structural Analysis
- Synthesis, Crystal, Calculated Structure and Biological Activity : This study involved the synthesis and structural confirmation of a molecule similar to the compound . The research included an analysis of its biological activity against Mycobacterium phlei 1180 (Bai et al., 2012).
Tautomerism and Alkylation Studies
- Synthetic Studies Directed towards Agelasine Analogs : This research focused on the synthesis of N-methoxy-9-methyl-9H-purin-6-amines, closely related to the compound , and investigated their tautomers and reactions under various conditions (Roggen & Gundersen, 2008).
properties
IUPAC Name |
2-amino-N-[5-[6-(dimethylamino)purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-(4-methoxyphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWNCPJZOCPEPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N7O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20858989 | |
Record name | 2-Amino-N-{5-[6-(dimethylamino)-9H-purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl}-3-(4-methoxyphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20858989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
471.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873075-72-0 | |
Record name | 2-Amino-N-{5-[6-(dimethylamino)-9H-purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl}-3-(4-methoxyphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20858989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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